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Compound of Interest

Compound Name: 2-Bromophenylacetic acid

Cat. No.: B057240

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for 2-
Bromophenylacetic acid (CAS No. 18698-97-0). The information is intended to support
laboratory safety and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties

2-Bromophenylacetic acid is a beige solid organic compound.[1] A summary of its key
physical and chemical properties is provided in the table below.
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Property Value Source(s)
Molecular Formula CsH7BrO:z [1112]
Molecular Weight 215.04 g/mol [2][3][4]
Beige to off-white crystalline
Appearance ] [1][5]
solid
Melting Point 104-106 °C [4161[7]

Sparingly soluble in water;
B soluble in organic solvents like
Solubility [5]
ethanol, methanol, and

acetone.

Odor No information available [1]

Hazard Identification and GHS Classification

2-Bromophenylacetic acid is classified as a hazardous substance.[1][8] The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[1][2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
] Category 3 o

(single exposure) irritation

Signal Word: Warning[1]

Hazard Pictogram:

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.
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Handling

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,
especially when handling the powder form to avoid dust generation.[9] Ensure that eyewash
stations and safety showers are readily accessible.[1]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear chemical safety goggles that meet European standard EN 166 or
equivalent.[1][9]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use.[1][9]

o Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
exposure.[1]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection
may not be required. For large-scale operations or in emergencies, use a NIOSH/MSHA or
European Standard EN 136 approved respirator.[1]

o Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
laboratory areas.[8]

Storage

e Store in a cool, dry, and well-ventilated place.[1][9]

o Keep the container tightly closed to prevent moisture absorption and contamination.[1][9]
o Store away from incompatible materials such as strong oxidizing agents.[8]
Experimental Protocols

General Weighing and Handling Protocol for 2-
Bromophenylacetic Acid Powder
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This protocol outlines the steps for safely weighing and handling the solid form of 2-
Bromophenylacetic acid.

Workflow for Handling 2-Bromophenylacetic Acid Powder

Preparation

Don appropriate PPE:
- Safety goggles
- Lab coat
- Chemical-resistant gloves

'

Ensure fume hood is operational
and work area is clean

Hangdling

Transport container to the fume hood

'

Carefully open the container,
avoiding dust generation

l

Weigh the desired amount
onto a weigh boat

'

Tightly reseal the container

Cleanup and Disposal

Clean any spills within the fume hood
using appropriate methods

'

Dispose of weigh boat and any
contaminated materials in a designated
hazardous waste container

'

Wipe down the work surface

'

Remove PPE and wash hands thoroughly
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Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 2-Bromophenylacetic acid powder.

First Aid Procedures

In case of exposure, follow these first aid measures immediately.

First Aid Procedures for 2-Bromophenylacetic Acid Exposure

Exposure Event

Skin Contact

Inhalation

Move person to fresh air

Ingestion

Immediately wash off with plenty
of soap and water

Clean mouth with water

Rinse cautiously with water
for at least 15 minutes

\ 4 y
Remove contaminated clothing Remove contact Iense_s, if p_resem Keep comfortable for breathing Do NOT induce vomiting
and easy to do. Continue rinsing

\ 4
Get mteca_I atiention if Get immediate medical attention 1f not t?realhln_g, gve Get medical attention
skin irritation occurs artificial respiration

Get medical attention if you feel unwell

Click to download full resolution via product page

Caption: A logical diagram outlining first aid procedures for exposure to 2-Bromophenylacetic
acid.
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Emergency Procedures
Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[1][8]

» Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
carbon monoxide, carbon dioxide, and hydrogen halides.[1][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear appropriate
personal protective equipment.[10]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[11] Do not let the product enter
drains.

Toxicological and Ecological Information

» Acute Toxicity: No specific quantitative data (e.g., LD50) is readily available. The primary
toxicological concerns are irritation to the skin, eyes, and respiratory system upon direct
contact.[1]

o Chronic Toxicity: No data is available on the long-term effects of exposure.

» Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, ACGIH, or
OSHA.[8]

o Ecological Information: There is no specific data available on the ecological effects of 2-
Bromophenylacetic acid. It is advised to prevent its release into the environment.[1]

Disposal Considerations
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Dispose of 2-Bromophenylacetic acid and its containers in accordance with local, regional,
and national regulations.[1] It is recommended to entrust disposal to a licensed waste disposal
company.

This document is intended as a guide and does not replace the need for a thorough risk
assessment before handling 2-Bromophenylacetic acid. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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